9-Methoxy-5H-indeno[1,2-d]pyrimidin-2-amine

• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 9-methoxy-5H-indeno[1,2-d]pyrimidin-2-amine
• InChI: InChI=1S/C12H11N3O/c1-16-9-4-2-3-7-5-8-6-14-12(13)15-11(8)10(7)9/h2-4,6H,5H2,1H3,(H2,13,14,15)
• InChI Key: BYVLBRQUQQAWOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C3=NC(=NC=C3C2)N

Description

MFCD32632773 is a chemical compound with unique properties and applications in various fields. It is known for its stability and reactivity, making it a valuable substance in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32632773 involves several steps, including the use of specific reagents and catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In industrial settings, the production of MFCD32632773 is scaled up using large reactors and continuous flow processes. This allows for the efficient and cost-effective production of the compound, meeting the demands of various industries.

Chemical Reactions Analysis

Types of Reactions

MFCD32632773 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidation products.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen, resulting in different reduced forms of the compound.

Substitution: In substitution reactions, one or more atoms in the compound are replaced by other atoms or groups, leading to the formation of new derivatives.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are optimized to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

MFCD32632773 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its use as a probe in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating various diseases.

Industry: MFCD32632773 is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of MFCD32632773 involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the context in which the compound is used.